
2-Butyl-3-methylpyrazine CAS number and
molecular weight

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Butyl-3-methylpyrazine

Cat. No.: B097994 Get Quote

An In-Depth Technical Guide to 2-Butyl-3-methylpyrazine for Researchers and Drug

Development Professionals

As a Senior Application Scientist, this guide provides a comprehensive overview of 2-Butyl-3-
methylpyrazine, a heterocyclic aromatic organic compound. This document moves beyond

basic identification to delve into the synthesis, analysis, applications, and safety protocols

relevant to research and development professionals. The information herein is synthesized

from authoritative sources to ensure scientific integrity and practical applicability.

Core Chemical Identity and Properties
2-Butyl-3-methylpyrazine is a significant compound, primarily recognized for its potent aroma

and flavor characteristics. Its fundamental properties are crucial for its application and handling

in a laboratory setting.
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Property Value Source(s)

CAS Number 15987-00-5 [1][2][3]

Molecular Formula C₉H₁₄N₂ [1][4][3]

Molecular Weight 150.22 g/mol [1][2][3]

Appearance
Colorless to light yellow/brown

clear liquid
[1][2]

Odor Profile
Roasted, nutty, with licorice-

like undertones
[1][2]

Boiling Point 212-215.3 °C at 760 mmHg [2]

Density 0.95 g/cm³ [2]

Flash Point 83 °C [2]

Synthesis of 2-Butyl-3-methylpyrazine
The synthesis of 2-Butyl-3-methylpyrazine typically involves the construction of the pyrazine

ring system followed by the introduction of the alkyl substituents. A common approach is the

condensation of an alpha-dicarbonyl compound with a diamine, a reaction known as the

Gutknecht pyrazine synthesis.

A generalized synthetic route begins with pyrazine derivatives, where the butyl and methyl

groups are introduced via specific reagents like butyl halides and methylating agents under

controlled conditions, such as specific temperatures and the presence of a catalyst.[1] The

precise control of reaction parameters is essential to achieve a high yield of the pure product,

which is often isolated and purified through distillation and extraction.[1]

Below is a conceptual workflow for the synthesis of 2-Butyl-3-methylpyrazine.
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A conceptual diagram of the synthesis of 2-Butyl-3-methylpyrazine.

Analytical Methodologies
The detection and quantification of 2-Butyl-3-methylpyrazine, especially in complex matrices

like food and beverages, necessitate sensitive analytical techniques. The standard method for

analyzing volatile and semi-volatile organic compounds is Gas Chromatography-Mass
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Spectrometry (GC-MS). To enhance the detection of trace amounts, a pre-concentration step

such as Headspace Solid-Phase Microextraction (HS-SPME) is often employed.[5]

Experimental Protocol: HS-SPME-GC-MS Analysis
This protocol outlines a typical procedure for the analysis of 2-Butyl-3-methylpyrazine in a

liquid matrix.

Sample Preparation: A known volume of the liquid sample is placed in a headspace vial. For

solid samples, a suspension or extract would be prepared.

Internal Standard: A known amount of a suitable internal standard (e.g., an isotopically

labeled pyrazine) is added to the sample for accurate quantification.[5]

HS-SPME Extraction: The vial is sealed and incubated at a controlled temperature to allow

the volatile compounds to partition into the headspace. An SPME fiber is then exposed to the

headspace for a defined period to adsorb the analytes.

GC-MS Analysis: The SPME fiber is retracted and introduced into the heated injection port of

the gas chromatograph, where the adsorbed analytes are desorbed. The compounds are

then separated on a capillary column and detected by a mass spectrometer.

Quantification: The concentration of 2-Butyl-3-methylpyrazine is determined by comparing

its peak area to that of the internal standard and referencing a calibration curve.

Sample Preparation Extraction Analysis Quantification

Sample in Vial Add Internal Standard Incubation & Equilibration HS-SPME Adsorption GC-MS Analysis Data Acquisition Quantification vs. Calibration Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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